Cas no 57432-91-4 (1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol)

• Product Name: 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol
• CAS No: 57432-91-4
• MF: C₁₂H₁₇ClN₂O₄
• MW: 288.727382421494
• CID: 6415966
• PubChem ID: 43343210
• Update Time: 2025-10-28

1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol
• 57432-91-4
• EN300-1591777
• 1-(2-chloro-4-nitrophenoxy)-3-[(propan-2-yl)amino]propan-2-ol

• Inchi： 1S/C12H17ClN2O4/c1-8(2)14-6-10(16)7-19-12-4-3-9(15(17)18)5-11(12)13/h3-5,8,10,14,16H,6-7H2,1-2H3
• InChI Key： MANPDTQLJQKPOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CNC(C)C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.0876847g/mol
• Monoisotopic Mass: 288.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.3Ų

Additional information on 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol

Professional Introduction to Compound with CAS No. 57432-91-4 and Product Name: 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol

The compound with the CAS number 57432-91-4 and the product name 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both chloro and nitro substituents in the aromatic ring, along with the amine and hydroxyl functional groups, contributes to its diverse chemical reactivity and biological activity.

Recent research has highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol structure provides a versatile scaffold that can be modified to target various biological pathways. Specifically, the chloro and nitro groups are known to enhance electrophilicity, making the compound suitable for further derivatization and functionalization. This property is particularly valuable in the synthesis of bioactive molecules that require precise targeting of biological receptors.

In the context of modern drug discovery, compounds like 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol are being explored for their potential in addressing unmet medical needs. The amine group in the molecule can serve as a hydrogen bond acceptor or donor, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the hydroxyl group can participate in hydrogen bonding networks, further enhancing binding affinity and selectivity.

One of the most promising applications of this compound is in the development of antimicrobial agents. The structural features of 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol suggest that it may interfere with essential bacterial processes by disrupting cell wall synthesis or membrane integrity. Studies have shown that similar compounds containing both chloro and nitro substituents exhibit potent activity against a range of pathogens. This makes them attractive candidates for further investigation as novel antibiotics or antiseptics.

Furthermore, the compound's potential in oncology research is another area of significant interest. The ability to modulate biological pathways through precise chemical modifications has led to the exploration of such molecules as kinase inhibitors or other targeted therapies. The presence of both an amine and a hydroxyl group provides multiple sites for interaction with cancer-related proteins, offering a rationale for their use in developing next-generation anticancer drugs.

The synthesis of 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of the chloro and nitro groups into the aromatic ring typically requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with the amine and hydroxyl groups further demonstrates the compound's adaptability as a building block for more complex molecules.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of this compound. Molecular modeling studies have been instrumental in predicting how modifications to the structure might affect biological activity. These insights are crucial for guiding synthetic efforts toward optimizing potency and selectivity.

The role of such compounds in drug development is further underscored by their potential to serve as probes for understanding disease mechanisms. By studying how modifications to the core structure influence biological outcomes, researchers can gain valuable insights into therapeutic targets and develop more effective treatments.

In conclusion, compounds like 1-(2-chloro-4-nitrophenoxy)-3-(propan-2-yl)aminopropan-2-ol (CAS No. 57432-91) represent a cornerstone of modern pharmaceutical research. Their unique structural features offer numerous opportunities for further development, making them valuable tools for addressing a wide range of medical challenges. As research continues to uncover new applications for these multifunctional molecules, their importance in advancing drug discovery is likely to grow even further.